molecular formula C7H11N3 B1629508 2-(Hydrazinylmethyl)-6-methylpyridine CAS No. 887592-56-5

2-(Hydrazinylmethyl)-6-methylpyridine

Cat. No.: B1629508
CAS No.: 887592-56-5
M. Wt: 137.18 g/mol
InChI Key: QPXFEHBZSOTHDG-UHFFFAOYSA-N
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Description

2-(Hydrazinylmethyl)-6-methylpyridine (C₇H₁₁N₃) is a pyridine derivative featuring a hydrazinylmethyl (–CH₂–NH–NH₂) substituent at the 2-position and a methyl group at the 6-position of the aromatic ring. This compound is structurally versatile, serving as a precursor or intermediate in organic synthesis and pharmaceutical research. Hydrazinyl groups are known for their nucleophilic and chelating properties, suggesting applications in coordination chemistry or as a building block for bioactive molecules.

Properties

CAS No.

887592-56-5

Molecular Formula

C7H11N3

Molecular Weight

137.18 g/mol

IUPAC Name

(6-methylpyridin-2-yl)methylhydrazine

InChI

InChI=1S/C7H11N3/c1-6-3-2-4-7(10-6)5-9-8/h2-4,9H,5,8H2,1H3

InChI Key

QPXFEHBZSOTHDG-UHFFFAOYSA-N

SMILES

CC1=NC(=CC=C1)CNN

Canonical SMILES

CC1=NC(=CC=C1)CNN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Table 1: Key Structural and Functional Comparisons
Compound Name Molecular Formula Substituent Synthesis Method Application/Activity Reference
2-(Hydrazinylmethyl)-6-methylpyridine C₇H₁₁N₃ Hydrazinylmethyl Not specified Chelation, intermediates
M-MPEP C₁₅H₁₃NO 3-Methoxyphenylethynyl Sonogashira coupling mGluR5 antagonist
2-(3-Ethylureido)-6-methylpyridine C₉H₁₄N₃O 3-Ethylureido Coupling with isocyanates Induces erythroid maturation (MEL cells)
2-(Bromomethyl)-6-methylpyridine C₇H₈BrN Bromomethyl Not specified Synthetic intermediate
2-(4-Chlorophenyl-pyrazol-3-yl)-6-methylpyridine C₁₅H₁₂ClN₃ 4-Chlorophenyl-pyrazole Multi-step coupling Antimicrobial activity

Physicochemical Properties

  • Hydrazinylmethyl vs.
  • Ethynyl vs. Ureido Substituents : Ethynyl groups (as in M-MPEP) confer rigidity and π-conjugation, enhancing receptor binding. Ureido groups improve solubility and bioavailability through hydrogen bonding .

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